5-Nitro-6-(2,4-difluorophenylthio)-1-indanone ethylene ketal

• Molecular Formula: C17H13F2NO4S
• Molecular Weight: 365.4 g/mol
• IUPAC Name: 5-(2,4-difluorophenyl)sulfanyl-6-nitrospiro[1,2-dihydroindene-3,2'-1,3-dioxolane]
• InChI: InChI=1S/C17H13F2NO4S/c18-11-1-2-15(13(19)8-11)25-16-9-12-10(7-14(16)20(21)22)3-4-17(12)23-5-6-24-17/h1-2,7-9H,3-6H2
• InChI Key: YRHYUNNXQSKTGT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C3=CC(=C(C=C31)[N+](=O)[O-])SC4=C(C=C(C=C4)F)F)OCCO2

Description

5-Nitro-6-(2,4-difluorophenylthio)-1-indanone ethylene ketal is a useful research compound. Its molecular formula is C17H13F2NO4S and its molecular weight is 365.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 5-nitro-6-bromo-1-indanone ethylene ketal (600 mg, 2.0 mmol) and 2,4-difluorothiophenol (F. Klages and K. Bott Chem. Ber. 97,735 (1964)) (440 mg, 3.0 mmol) in pyridine (4.0 mL) was added a solution of 8M aqueous potassium hydroxide (375 μL, 3.0 mmol) at room temperature. The mixture was stirred for 2 h, diluted with water and extracted with ethyl acetate. The ethyl acetate extract was washed successively with 1M aqueous NaOH (2x),0.5M aqueous HCl (1x), brine, dried over anhydrous MgSO4 and concentrated in vacuo. Chromatography over silica gel and eluted with toluene: ethyl acetate (10:1) afforded the title compound (590 mg, 81%) as a pale yellow solid.